N-cyclopropyl-N-[(4-methoxyphenyl)methyl]-1-benzofuran-2-carboxamide

• IUPAC Name: N-cyclopropyl-N-[(4-methoxyphenyl)methyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H19NO3/c1-23-17-10-6-14(7-11-17)13-21(16-8-9-16)20(22)19-12-15-4-2-3-5-18(15)24-19/h2-7,10-12,16H,8-9,13H2,1H3
• InChI Key: IIDIVVQSTOOPCV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN(C2CC2)C(=O)C3=CC4=CC=CC=C4O3
• Molecular Formula: C20H19NO3
• Molecular Weight: 321.4 g/mol

Description

“N-cyclopropyl-N-[(4-methoxyphenyl)methyl]-1-benzofuran-2-carboxamide” is a complex organic compound. It contains a cyclopropyl group, a methoxyphenyl group, and a benzofuran group.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The cyclopropyl group would provide a three-membered ring structure, the methoxyphenyl group would provide aromaticity and electron-donating properties, and the benzofuran group would provide additional aromaticity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar functional groups are known to undergo a variety of organic reactions. For example, the amine group might participate in condensation reactions, and the benzofuran group might undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the methoxy group might increase its solubility in polar solvents, and the presence of the benzofuran group might affect its UV-visible absorption spectrum.

Mechanism of Action

The mechanism of action of this compound is not known without additional context. If it’s a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it has medicinal properties, future research might focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.